Cas no 194297-99-9 (rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis)

• Product Name: rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis
• CAS No: 194297-99-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD34167976
• CID: 5638093
• PubChem ID: 155973336
• Update Time: 2025-06-13

rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 194297-99-9
• rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride
• EN300-28243617
• rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis
• cis-3-Hydroxy-piperidine-2-carboxylic acid methyl ester

• MDL： MFCD34167976
• Inchi： 1S/C7H13NO3.ClH/c1-11-7(10)6-5(9)3-2-4-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： FMKJDOVAUFHARJ-RIHPBJNCSA-N
• SMILES： Cl.O[C@H]1CCCN[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis

Introduction to Rac-Methyl (2R,3S)-3-Hydroxypiperidine-2-Carboxylate Hydrochloride, Cis (CAS No. 194297-99-9)

Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride, cis, is a meticulously synthesized compound characterized by its unique stereochemical configuration. This compound, identified by the CAS number 194297-99-9, has garnered significant attention in the field of pharmaceutical research due to its distinct structural and functional properties. The presence of the hydroxyl group at the 3-position and the carboxylate moiety at the 2-position of the piperidine ring contributes to its complex reactivity and potential biological activity.

The stereochemistry of this compound, specifically the (2R,3S) configuration, plays a crucial role in determining its interaction with biological targets. In recent years, there has been a growing interest in chiral compounds due to their often enhanced selectivity and efficacy in therapeutic applications. Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride exemplifies this trend, as researchers explore its potential in various pharmacological contexts.

Recent studies have highlighted the importance of piperidine derivatives in drug development. Piperidine scaffolds are frequently found in active pharmaceutical ingredients (APIs) due to their ability to mimic natural amino acid structures, thereby facilitating favorable interactions with biological receptors. The specific modification of Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride with a hydroxyl group and a carboxylate salt form enhances its solubility and stability, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, the development of novel ligands that can modulate enzyme activity or receptor binding is of paramount importance. The (2R,3S) configuration of this compound suggests potential interactions with enzymes such as cytochrome P450 family members or other metabolic pathways. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on certain enzymes, which could be exploited for therapeutic purposes.

The hydrochloride salt form of Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride enhances its pharmacokinetic properties by improving solubility and bioavailability. This is particularly relevant in drug formulation, where optimal solubility is often a critical factor in ensuring effective delivery to target sites within the body. The cis configuration further influences its physicochemical properties, contributing to its overall behavior in biological systems.

Advances in synthetic methodologies have enabled the efficient production of complex chiral compounds like Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving the desired stereochemical purity. These advancements not only facilitate research but also pave the way for scalable production processes suitable for industrial applications.

The potential therapeutic applications of Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride are broad and multifaceted. Its structural features suggest utility in areas such as central nervous system disorders, where modulation of neurotransmitter systems is often necessary. Additionally, its interaction with metabolic enzymes may make it relevant in treating metabolic disorders or inflammation-related conditions.

Ongoing research is delving deeper into understanding the mechanisms by which this compound exerts its effects. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining insights into how Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride interacts with biological targets at a molecular level. These structural insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The development of new drugs is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride serves as a valuable tool in this collaborative process, providing a foundation for further exploration and innovation. Its unique properties make it an attractive candidate for preclinical studies aimed at identifying novel therapeutic interventions.

In conclusion, Rac-Methyl (2R,3S)-3-hydroxypiperidine-2-carboxylate hydrochloride represents a significant advancement in pharmaceutical research due to its distinct stereochemistry and potential biological activity. As our understanding of chiral compounds continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases and conditions.